Cas no 878061-52-0 (2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide
• CAS No: 878061-52-0
• MF: C₂₆H₂₆N₂O₃S
• MW: 446.561245441437
• CID: 5510454
• Update Time: 2025-10-29

2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzylsulfonylindol-1-yl)-N-(4-propan-2-ylphenyl)acetamide
• 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C26H26N2O3S/c1-19(2)21-12-14-22(15-13-21)27-26(29)17-28-16-25(23-10-6-7-11-24(23)28)32(30,31)18-20-8-4-3-5-9-20/h3-16,19H,17-18H2,1-2H3,(H,27,29)
• InChI Key： MXOKEIDFWOYNQY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Additional information on 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide

Research Brief on 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide (CAS: 878061-52-0)

In recent years, the compound 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide (CAS: 878061-52-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and sulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular mechanisms by which 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide exerts its biological effects. Structural analyses reveal that the sulfonyl group plays a critical role in binding to target proteins, while the indole moiety contributes to the compound's stability and bioavailability. Computational modeling and X-ray crystallography studies have provided detailed insights into the compound's binding affinity and specificity, which are essential for its potential use as a therapeutic agent.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. For instance, recent research published in the Journal of Medicinal Chemistry reported that 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide effectively inhibits the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide. Recent efforts have focused on structural modifications to enhance its solubility and reduce off-target effects. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the synthesis of analogs with improved metabolic stability, which could pave the way for future clinical development.

In conclusion, 2-(3-phenylmethanesulfonyl-1H-indol-1-yl)-N-4-(propan-2-yl)phenylacetamide represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding complex biochemical pathways and developing novel therapeutics. Future research should prioritize translational studies to evaluate its efficacy and safety in preclinical and clinical settings.